Cas no 107584-27-0 (4H,6H-Pyrano[3',2':6,7][1]benzopyrano[3,2-c]pyridinium,7-[[2-O-(6-deoxy-b-D-glucopyranosyl)-b-D-glucopyranosyl]oxy]-7,8-dihydro-5-hydroxy-2,8,8-trimethyl-4,6-dioxo-)

4H,6H-Pyrano[3',2':6,7][1]benzopyrano[3,2-c]pyridinium,7-[[2-O-(6-deoxy-b-D-glucopyranosyl)-b-D-glucopyranosyl]oxy]-7,8-dihydro-5-hydroxy-2,8,8-trimethyl-4,6-dioxo- Properties

Names and Identifiers

• 4H,6H-Pyrano[3',2':6,7][1]benzopyrano[3,2-c]pyridinium,7-[[2-O-(6-deoxy-b-D-glucopyranosyl)-b-D-glucopyranosyl]oxy]-7,8-dihydro-5-hydroxy-2,8,8-trimethyl-4,6-dioxo-
• 4H,6H-Pyrano[3',2':6,7][1]benzopyrano[3,2-c]pyridinium,7-[[2-O-(6-deoxy-b-D-glucopyranosyl)-b-...
• 4H,6H-Pyrano[3',2':6,7][1]benzopyrano[3,2-c]pyridinium,7-[[2-O-(6-deoxy-b-D-glucopyranosyl)-b-D-glucopyranosyl]oxy]-7,8-dihyd
• schumanniofoside
• 4H,6H-Pyrano(3',2':6,7)(1)benzopyrano(3,2-c)pyridinium, 7-((2-O-(6-deoxy-beta-D-glucopyranosyl)-beta-D-glucopyranosyl)oxy)-7,8-dihydro-5-hydroxy-2,8,8-trimethyl-4,6-dioxo-
• 4H,6H-Pyrano(3',2':6,7)(1)benzopyrano(3,2-c)pyridinium, 7,8-dihydro-7-((2-O-(6-deoxy-beta-D-glucopyranosyl)-beta-D-glucopyranosyl)oxy)-4,6-dioxo-5-hydroxy-2,8,8-trimethyl-
• 5-hydroxy-2,8,8-trimethyl-4,6-dioxo-7,8-dihydro-4H,6H-pyrano[3',2':6,7]chrom
• AKOS040753980
• 107584-27-0
• 4-Hydroxy-2,8,8-trimethyl-5,6-dioxo-7,8-dihydro-5H,6H-pyrano[3',2':6,7][1]benzopyrano[3,2-c]pyridin-8-ium-7-yl 2-O-(6-deoxyhexopyranosyl)hexopyranoside
• 7-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-11-hydroxy-6,6,15-trimethyl-2,16-dioxa-6-azoniatetracyclo[8.8.0.03,8.012,17]octadeca-1(10),3(8),4,11,14,17-hexaene-9,13-dione
• DTXSID70910369
• +Expand

• InChIKey： JHVKXRVNXKCDAM-IGKNRRDFSA-O
• Inchi： InChI=1S/C30H35NO15/c1-10-7-12(33)17-14(41-10)8-15-18(22(17)36)23(37)19-13(43-15)5-6-31(3,4)28(19)46-30-27(25(39)21(35)16(9-32)44-30)45-29-26(40)24(38)20(34)11(2)42-29/h5-8,11,16,20-21,24-30,32,34-35,38-40H,9H2,1-4H3/p+1/t11-,16-,20-,21-,24+,25+,26-,27-,28?,29+,30+/m1/s1
• SMILES： OC[C@H]1O[C@@H](OC2[N+](C)(C)C=CC3=C2C(C2=C(O)C4C(C=C(OC=4C=C2O3)C)=O)=O)[C@H](O[C@@H]2O[C@H](C)[C@@H](O)[C@H](O)[C@H]2O)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 650.20848
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 5
• Monoisotopic Mass: 650.20849444g/mol
• Heavy Atom Count: 46
• Complexity: 1310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.5
• Tautomer Count: 17
• Surface Charge: 1
• Topological Polar Surface Area: 231Ų

Experimental Properties

• PSA: 231.13

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Schumanniophyton magnificum